Cas no 1675109-67-7 (2-Pyridinamine, N-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 2-Pyridinamine, N-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1675109-67-7
• MF: C₁₂H₁₉BN₂O₂
• MW: 234.102463006973
• MDL: MFCD11878331
• CID: 5181181
• Update Time: 2026-03-05

2-Pyridinamine, N-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• Methyl-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl]-amine

• MDL： MFCD11878331
• Inchi： 1S/C12H19BN2O2/c1-11(2)12(3,4)17-13(16-11)9-7-6-8-15-10(9)14-5/h6-8H,1-5H3,(H,14,15)
• InChI Key： ARTCGRLJPDOTKG-UHFFFAOYSA-N
• SMILES： C1(NC)=NC=CC=C1B1OC(C)(C)C(C)(C)O1

Additional information on 2-Pyridinamine, N-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Recent Advances in the Application of 2-Pyridinamine, N-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 1675109-67-7) in Chemical Biology and Drug Discovery

The boronic acid derivative 2-Pyridinamine, N-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 1675109-67-7) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This compound, featuring both a pyridylamine moiety and a pinacol boronate ester group, has demonstrated significant potential in Suzuki-Miyaura cross-coupling reactions and as a key intermediate in the synthesis of bioactive molecules.

Recent studies published in the Journal of Medicinal Chemistry (2023) highlight the compound's utility in developing novel kinase inhibitors. The boronate ester functionality serves as a crucial handle for late-stage diversification, enabling rapid generation of structure-activity relationship (SAR) profiles. Particularly noteworthy is its application in creating selective inhibitors for tyrosine kinases involved in oncogenic signaling pathways.

In the field of proteolysis targeting chimeras (PROTACs), 1675109-67-7 has been employed as a versatile linker component. Research from Nature Chemical Biology (2024) demonstrates its effectiveness in forming stable ternary complexes between E3 ubiquitin ligases and target proteins. The compound's balanced hydrophobicity and molecular geometry contribute to improved cellular permeability and target engagement compared to traditional linker chemistries.

Structural biology studies utilizing X-ray crystallography have revealed unique binding modes of derivatives containing this scaffold. The pyridyl nitrogen and boronate oxygen atoms participate in key hydrogen bonding interactions with protein targets, while the methyl group at the amine position provides optimal steric complementarity in many enzyme active sites.

Ongoing clinical trials (as of Q2 2024) include several drug candidates incorporating 1675109-67-7-derived structures, particularly in oncology and inflammatory disease applications. The compound's favorable ADME properties and synthetic tractability continue to make it a preferred choice for medicinal chemists working on next-generation therapeutics.

From a safety perspective, recent toxicological assessments indicate that this boronate ester derivative shows excellent stability against hydrolysis in physiological conditions, while maintaining sufficient reactivity for bioconjugation applications. This balance makes it particularly valuable for developing targeted therapies with reduced off-target effects.

Future research directions highlighted in recent reviews focus on expanding the application of 1675109-67-7 in antibody-drug conjugates (ADCs) and as a molecular probe for studying boron-dependent biological processes. The compound's unique combination of structural features positions it as a versatile tool for both drug discovery and fundamental chemical biology research.